N-[[(1R,2S,3S,4R)-2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide
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Overview
Description
N-[[(1R,2S,3S,4R)-2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide is a natural product found in Agelas conifera with data available.
Scientific Research Applications
Anticancer Activity
N-[[(1R,2S,3S,4R)-2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide and its derivatives have shown potential in anticancer research. For instance, compounds related to oroidin, a pyrrole alkaloid with a structure similar to the compound , have been identified as potent inhibitors of cell growth in various cancer cell lines, including colon, breast, skin, prostate, neuroblastoma, and pancreatic cancers. The research suggests that colon cancer is particularly sensitive to these compounds, with certain analogs exhibiting significant cytotoxicity (Dyson et al., 2014).
Chemical Synthesis and Transformation
Research on the synthesis and transformation of related compounds includes the cyclocondensation of methyl 2-(5-methylisoxazol-3-yl)imino-3,3,3-trifluoropropionate with 1,3-binucleophiles, leading to trifluoromethyl-containing 3,5-dihydro-4-ones, and 2,3-dihydro-6H-imidazo[2,1-b]thiazol-5-one (Sokolov et al., 2014). Additionally, the preparation of optically active 1H-imidazole 3-oxides derived from amino acid esters shows the versatility of similar compounds in chemical synthesis (Jasiński et al., 2008).
Biological Activity
The compound's related structures have been explored for various biological activities. For example, research on dibromopyrrole alkaloids, which are structurally similar, has identified new natural products with potential biological activity (Ebada et al., 2009). Moreover, studies have also synthesized and evaluated similar compounds for their potential biological activities, including radical-binding activity and cytotoxic activity against certain cancer cells (Zykova et al., 2018).
Properties
Molecular Formula |
C22H22Br4N10O2 |
---|---|
Molecular Weight |
778.1 g/mol |
IUPAC Name |
N-[[(1R,2S,3S,4R)-2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide |
InChI |
InChI=1S/C22H22Br4N10O2/c23-9-1-11(33-17(9)25)19(37)29-3-7-8(4-30-20(38)12-2-10(24)18(26)34-12)16(14-6-32-22(28)36-14)15(7)13-5-31-21(27)35-13/h1-2,5-8,15-16,33-34H,3-4H2,(H,29,37)(H,30,38)(H3,27,31,35)(H3,28,32,36)/t7-,8-,15-,16-/m1/s1 |
InChI Key |
HCZXBTALDGQIPO-HKNDDZKZSA-N |
Isomeric SMILES |
C1=C(NC(=C1Br)Br)C(=O)NC[C@@H]2[C@H]([C@@H]([C@H]2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br |
Canonical SMILES |
C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br |
Synonyms |
dibromosceptrin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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